Cas no 957511-87-4 (1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone)
957511-87-4 structure
Product Name:1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone
CAS No:957511-87-4
MF:C7H9N3O3
MW:183.164661169052
CID:877197
PubChem ID:902914
Update Time:2025-04-19
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one
- 1-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetone(SALTDATA: FREE)
- 1-(5-methyl-3-nitropyrazol-1-yl)propan-2-one
- BS-36303
- 1-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)ACETONE
- SCHEMBL1008523
- 1-{3-nitro-5-methyl-1H-pyrazol-1-yl}acetone
- 1-(5-methyl-3-nitro-pyrazol-1-yl)-propan-2-one
- CHEMBRDG-BB 5904367
- 957511-87-4
- DTXSID30358586
- AKOS006229647
- AK-968/11367206
- QPBIALMZSYFKER-UHFFFAOYSA-N
- CS-0363645
- MFCD01243523
- 1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone
-
- MDL： MFCD01243523
- Inchi： 1S/C7H9N3O3/c1-5-3-7(10(12)13)8-9(5)4-6(2)11/h3H,4H2,1-2H3
- InChI Key： QPBIALMZSYFKER-UHFFFAOYSA-N
- SMILES： O=C(C)CN1C(C)=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 183.06400
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 331.8°C at 760 mmHg
- Flash Point: 154.4°C
- Refractive Index: 1.597
- PSA: 80.71000
- LogP: 1.21190
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B498600-10mg |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone |
957511-87-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498600-50mg |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone |
957511-87-4 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B498600-100mg |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone |
957511-87-4 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM305684-1g |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 95% | 1g |
$160 | 2024-07-18 | |
| abcr | AB220605-1 g |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone; 95% |
957511-87-4 | 1g |
€205.80 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434315-250mg |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 95+% | 250mg |
￥1066.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434315-1g |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 95+% | 1g |
￥2667.00 | 2024-04-23 | |
| Ambeed | A477699-1g |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 95+% | 1g |
$144.0 | 2024-04-16 | |
| A2B Chem LLC | AC76422-250mg |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 97% | 250mg |
$176.00 | 2024-07-18 | |
| A2B Chem LLC | AC76422-1g |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-2-one |
957511-87-4 | 97% | 1g |
$391.00 | 2024-07-18 |
1-(5-Methyl-3-nitro-1H-pyrazol-1-yl)acetone Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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